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Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on calibrating pipetting for the accurate and

precise dispensing of viscous nucleoside solutions. Below you will find troubleshooting guides

and frequently asked questions to address common challenges encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: Why is my pipette dispensing inaccurate volumes of our nucleoside solution?

A: Inaccurate dispensing of viscous nucleoside solutions is a common issue that can stem from

several factors. The high viscosity of the solution can lead to incomplete aspiration or

dispensing.[1] Using the standard "forward" pipetting technique is often unsuitable for viscous

liquids as it can leave a residual film of the solution inside the pipette tip, resulting in a lower

dispensed volume.[1][2] Additionally, incorrect pipetting speed, improper immersion depth of

the tip, and the use of standard pipette tips can all contribute to inaccuracies.[3][4][5]

Q2: What is reverse pipetting, and why is it recommended for viscous solutions?
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A: Reverse pipetting is a technique specifically recommended for liquids with high viscosity or a

tendency to foam.[6][7] Unlike the standard forward technique, reverse pipetting involves

pressing the plunger to the second stop (blowout) before aspirating the liquid. The liquid is then

aspirated by slowly releasing the plunger. To dispense, the plunger is pressed only to the first

stop. This method aspirates an excess amount of liquid, and the final volume dispensed is

more accurate because the residual film left inside the tip is accounted for by the excess that is

not dispensed.[2][8] The remaining excess liquid can then be discarded or returned to the

source container.[6][7]

Q3: Can the type of pipette tip I use affect accuracy with viscous nucleoside solutions?

A: Absolutely. For viscous solutions, it is highly recommended to use either low-retention tips or

wide-bore tips.[1][9] Low-retention tips have a hydrophobic inner surface that reduces the

amount of liquid that adheres to the tip wall, ensuring a more complete dispensing of the

sample.[1] Wide-bore tips have a larger opening, which can facilitate the uptake and

dispensing of thick liquids more easily.[5] Using standard tips can lead to significant retention of

the nucleoside solution, causing inaccurate and imprecise results.

Q4: How often should I calibrate my pipettes when working with viscous nucleoside solutions?

A: Regular calibration is crucial for maintaining accuracy. When working with challenging liquids

like viscous nucleoside solutions, it's good practice to verify the calibration of your pipettes

more frequently than the standard annual schedule. A common recommendation is to calibrate

pipettes every three to six months, or if you suspect there is an issue with dispensing accuracy.

[10] A calibration check should also be performed if the pipette is dropped or serviced.

Q5: What is the gravimetric method for pipette calibration?

A: The gravimetric method is the most common and accurate method for pipette calibration.[11]

It involves dispensing a liquid of a known density (typically distilled water) onto a high-precision

analytical balance and measuring the weight.[10][12] The weight is then converted to volume

using the density of the liquid at a specific temperature and atmospheric pressure.[10][13] This

method is considered the gold standard for pipette calibration and is outlined in ISO 8655.[11]
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Problem Potential Cause Recommended Solution

Inaccurate/Inconsistent

Dispensing Volume

Using standard (forward)

pipetting technique.

Use the reverse pipetting

technique.[1][2][6]

Pipetting speed is too fast.

Decrease the aspiration and

dispensing speed to allow the

viscous liquid to move

completely.[3][5]

Using standard pipette tips.
Use low-retention or wide-bore

pipette tips.[1][5][9]

Pipette is out of calibration.
Perform a gravimetric

calibration of the pipette.

Inconsistent user technique.

Ensure a consistent, slow, and

smooth plunger motion.[1]

Maintain a consistent

immersion depth and pipetting

angle.[14]

Air Bubbles in the Pipette Tip Aspiration speed is too high.
Reduce the aspiration speed

significantly.[3][5]

Tip is not immersed deep

enough during aspiration.

Ensure the tip remains below

the liquid surface throughout

aspiration.

Withdrawing the tip from the

liquid too quickly after

aspiration.

Pause for 2-3 seconds after

aspiration before withdrawing

the tip from the solution.[4][9]

Liquid Clinging to the Outside

of the Tip

Immersing the tip too deep into

the solution.

Only immerse the tip 2-3 mm

below the liquid surface.[2]

Carefully wipe the outside of

the tip with a lint-free cloth

before dispensing, being

careful not to touch the tip

opening.[13]
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Liquid Remaining in the Tip

After Dispensing

Using standard forward

pipetting.

Employ the reverse pipetting

technique.[2][8]

Dispensing speed is too fast.

Slow down the dispensing

speed and pause for a

moment after dispensing.[3][5]

Using standard tips.

Switch to low-retention tips to

minimize liquid adherence.[1]

[9]

Experimental Protocols
Protocol 1: Reverse Pipetting Technique for Viscous
Nucleoside Solutions
This protocol describes the step-by-step method for accurately dispensing viscous nucleoside

solutions using the reverse pipetting technique.

Methodology:

Set the desired volume on your air-displacement pipette.

Attach a new low-retention or wide-bore pipette tip.

Press the plunger down completely to the second stop (the blowout position).

Holding the pipette vertically, immerse the tip 2-3 mm into the viscous nucleoside solution.[2]

Slowly and smoothly release the plunger to its resting position to aspirate the liquid.

Pause for 2-3 seconds with the tip still in the solution to allow the viscous liquid to fully enter

the tip.[4][9]

Withdraw the tip from the solution. If any liquid is clinging to the outside, gently wipe it with a

lint-free cloth without touching the tip orifice.
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To dispense, place the tip against the inner wall of the receiving vessel at a 30-45 degree

angle.[14]

Slowly and steadily press the plunger down to the first stop.

Pause for a second to allow the liquid to fully dispense.

With the plunger still held at the first stop, remove the tip from the vessel.

The remaining liquid in the tip can be discarded into a waste container by pressing the

plunger to the second stop.[7]

Protocol 2: Gravimetric Calibration of a Pipette for
Viscous Solutions
This protocol outlines the procedure for calibrating a pipette for a specific viscous nucleoside

solution using the gravimetric method.

Materials:

Pipette to be calibrated

Low-retention pipette tips

Your viscous nucleoside solution

Analytical balance (readable to at least 0.01 mg)

Weighing vessel (e.g., a small beaker)

Thermometer

Hygrometer

Barometer

Methodology:
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Environmental Control: Perform the calibration in a draft-free room with a stable temperature

(±0.5°C) and humidity. Record the temperature, humidity, and atmospheric pressure.

Equilibration: Allow the pipette, tips, and nucleoside solution to equilibrate to the ambient

room temperature for at least 2 hours.

Balance Setup: Place the analytical balance on a stable, vibration-free surface. Place the

weighing vessel on the balance.

Pre-wetting: Aspirate and dispense the nucleoside solution with the pipette five times to

equilibrate the internal air temperature and humidity.[15]

Calibration Measurements:

Set the pipette to the desired test volume.

Tare the balance with the weighing vessel.

Using the reverse pipetting technique, aspirate the nucleoside solution.

Dispense the solution into the weighing vessel.

Record the weight.

Repeat this process at least 10 times for each test volume (typically 10%, 50%, and 100%

of the pipette's nominal volume).[12]

Data Analysis:

Calculate the mean weight of the dispensed solution.

Convert the mean weight to volume by dividing by the density of your nucleoside solution

at the recorded temperature. If the density is unknown, it must be determined

experimentally.

Calculate the accuracy (systematic error) and precision (random error) of the pipette.
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Pipette Calibration Workflow for Viscous Solutions

1. Preparation
- Equilibrate Pipette, Tips, Solution
- Record Temp, Pressure, Humidity

2. Balance Setup
- Place weighing vessel

- Tare balance

3. Pre-wet Tip
- Aspirate and dispense solution 5 times

4. Perform Weighing (10x)
- Use Reverse Pipetting
- Dispense into vessel

- Record weight

5. Calculate
- Convert mass to volume (using density)

- Determine Accuracy & Precision

6. Adjust if Necessary
- Follow manufacturer's guide

- Re-calibrate

Click to download full resolution via product page

Caption: Workflow for Gravimetric Pipette Calibration.
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Troubleshooting Inaccurate Dispensing

Inaccurate Volume Dispensed

Are you using
reverse pipetting?

ACTION: Use Reverse
Pipetting Technique

No

Is your pipetting
speed slow and consistent?

Yes

Problem Resolved

ACTION: Reduce Aspiration
& Dispensing Speed

No

Are you using low-retention
or wide-bore tips?

Yes

ACTION: Switch to
Appropriate Tip Type

No

Is the pipette
calibrated for this solution?

Yes

ACTION: Perform Gravimetric
Calibration

No

Yes

Click to download full resolution via product page

Caption: Troubleshooting Decision Tree for Inaccuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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